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For Researchers, Scientists, and Drug Development Professionals

Introduction
Lignoceroyl-lysophosphatidylcholine (24:0 Lyso PC) is a key biomarker for several peroxisomal

disorders, most notably X-linked adrenoleukodystrophy (X-ALD).[1][2][3] Its quantification in

biological matrices such as plasma and dried blood spots (DBS) is crucial for disease

diagnosis, newborn screening, and monitoring therapeutic interventions. This application note

provides a detailed protocol for the sensitive and specific quantification of 24:0 Lyso PC using

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a powerful analytical

technique for this purpose.[2][4]

Signaling Pathway and Biomarker Relevance
In X-ALD, a genetic defect impairs the function of a peroxisomal transporter, leading to the

accumulation of very long-chain fatty acids (VLCFAs), including lignoceric acid (24:0). This

accumulation disrupts cellular function and leads to the formation of 24:0 Lyso PC. Therefore,

elevated levels of 24:0 Lyso PC in circulation serve as a direct indicator of the underlying

metabolic dysfunction.
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Simplified Pathway of 24:0 Lyso PC in X-ALD
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LC-MS/MS Workflow for 24:0 Lyso PC Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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